Cas no 70287-30-8 (trans-()-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid)

• Product Name: trans-()-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CAS No: 70287-30-8
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 1743366
• PubChem ID: 1712032
• Update Time: 2025-04-21

trans-()-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-()-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• trans-(1)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• EINECS 274-535-5
• 220275-58-1
• SCHEMBL9755481
• NVIAYEIXYQCDAN-FFWSUHOLSA-N
• (6S,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 70287-30-8

• Inchi： 1S/C8H10N2O3S/c1-3-2-14-7-4(9)6(11)10(7)5(3)8(12)13/h4,7H,2,9H2,1H3,(H,12,13)/t4-,7-/m0/s1
• InChI Key： NVIAYEIXYQCDAN-FFWSUHOLSA-N
• SMILES： S1CC(C)=C(C(=O)O)N2C([C@@H]([C@H]12)N)=O

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 109Ų